Cas no 911462-88-9 (1H-pyrrolo[3,2-b]pyridine-2-carbonitrile)

• Product Name: 1H-pyrrolo[3,2-b]pyridine-2-carbonitrile
• CAS No: 911462-88-9
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD16657170
• CID: 1961571
• PubChem ID: 46856468
• Update Time: 2025-04-21

1H-pyrrolo[3,2-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo[3,2-b]pyridine-2-carbonitrile
• LogP
• SCHEMBL9901420
• 911462-88-9
• AB92520
• DTXSID40676864
• DB-078916
• CS-0358181

• MDL： MFCD16657170
• Inchi： 1S/C8H5N3/c9-5-6-4-8-7(11-6)2-1-3-10-8/h1-4,11H
• InChI Key： XPPBWSHRZHFDOI-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC2=C1C=CC=N2

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines